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Compound of Interest

Compound Name: Allyl alcohol-1-13C

Cat. No.: B1625885

Technical Data Sheet: Allyl Alcohol-1-13C

For Researchers, Scientists, and Drug Development Professionals

This document provides core technical data for the isotopically labeled compound, Allyl
alcohol-1-13C. This stable isotope-labeled analog of allyl alcohol is a valuable tool in various
research applications, including metabolic studies, mechanistic investigations, and as an
internal standard in mass spectrometry-based analyses.

Chemical Identity and Properties

The fundamental chemical identifiers and physical properties of Allyl alcohol-1-13C are
summarized below. This data is essential for accurate experimental design, analysis, and
interpretation.

Parameter Value

Chemical Name 2-Propen-1-13C-1-ol
CAS Number 102781-45-3
Molecular Formula H2C=CH*CHz0H
Molecular Weight 59.07 g/mol [1][2]
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Molecular Structure

The structural formula of Allyl alcohol-1-13C, indicating the position of the Carbon-13 isotope,
is presented below. The presence of the heavy isotope at the C1 position makes it
distinguishable from its unlabeled counterpart by mass-sensitive analytical techniques.
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Caption: Molecular structure of Allyl alcohol-1-13C.

Experimental Considerations

While detailed experimental protocols are application-specific, researchers utilizing Allyl
alcohol-1-13C should consider the following:

o Purity: The isotopic and chemical purity of the material is critical for quantitative studies. The
99 atom % 13C purity is a common standard.

e Solvent Selection: Allyl alcohol is miscible in water, and its solubility in various organic
solvents should be confirmed based on the experimental requirements.

o Safety: Allyl alcohol is a flammable and toxic substance. All handling should be performed in
a well-ventilated fume hood, with appropriate personal protective equipment. Refer to the
Safety Data Sheet (SDS) for comprehensive safety information.
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This technical guide provides the essential data for the procurement and application of Allyl
alcohol-1-13C in a research and development setting. For specific experimental protocols,
please refer to relevant published literature or established in-house methodologies.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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